BENGHE Safety Operating Guide

Check Availability & Pricing

Prudent Disposal Procedures for Research
Chemical BVT-14225

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BVT-14225

Cat. No.: B15613526

Given that BVT-14225 is a chemical intended for research and development, comprehensive
disposal and safety data may not be publicly available. In the absence of a specific Safety Data
Sheet (SDS), it is imperative to handle and dispose of this compound with a conservative
approach, treating it as a potentially hazardous substance. The following guidelines provide a
procedural framework for the safe management and disposal of BVT-14225 in a laboratory
setting.

Summary of Chemical Data

While a full safety profile is not available, some basic chemical properties of BVT-14225 have
been identified. This information is crucial for proper labeling and for providing to your
institution's waste management provider.

Identifier Value

CAS Number 376638-65-2
Chemical Formula C16H20CIN303S2
Molecular Weight 401.92

11B-hydroxysteroid dehydrogenase type 1 (113-

Description T
HSD1) inhibitor

Note: This data is for identification and does not constitute a hazard assessment.
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Recommended Disposal Protocol

The following protocol is based on general best practices for the disposal of research
chemicals with unknown hazard profiles.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling BVT-14225.

2. Waste Collection:

» Solid Waste: Collect any solid BVT-14225 waste, including contaminated consumables (e.qg.,
weigh boats, pipette tips, gloves), in a dedicated, sealable, and clearly labeled container.

e Liquid Waste: If BVT-14225 is in a solution, collect it in a compatible, leak-proof container.
Do not mix with other waste streams unless compatibility is known.

e Sharps: Any sharps contaminated with BVT-14225 should be disposed of in a designated
sharps container.

3. Labeling and Storage:

o All waste containers must be labeled with the words "Hazardous Waste," the full chemical
name "BVT-14225," and the approximate concentration and quantity.

o Store the sealed waste container in a designated hazardous waste accumulation area within
the laboratory. This area should be secure and have secondary containment.

4. Consultation and Disposal:

¢ Crucially, you must consult with your institution's Environmental Health and Safety (EHS)
office. They will provide guidance on the specific disposal requirements based on local and
federal regulations.

e Provide the EHS office with all available information on BVT-14225, including the information
in the table above.
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» Arrange for a pickup of the hazardous waste through your institution's established
procedures.

e Under no circumstances should BVT-14225 be disposed of down the drain or in regular
trash.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of a
research chemical like BVT-14225, where specific disposal information is not readily available.
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Begin Disposal Process for BVT-14225
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Caption: Disposal workflow for research chemicals without a specific SDS.
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 To cite this document: BenchChem. [Prudent Disposal Procedures for Research Chemical
BVT-14225]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613526#bvt-14225-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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